4-(4-Phenoxyphenoxy)benzoyl chloride

• CAS RN: 107873-45-0
• Molecular Formula: C19H13ClO3
• Molecular Weight: 324.8 g/mol
• IUPAC Name: 4-(4-phenoxyphenoxy)benzoyl chloride
• InChI: InChI=1S/C19H13ClO3/c20-19(21)14-6-8-16(9-7-14)23-18-12-10-17(11-13-18)22-15-4-2-1-3-5-15/h1-13H
• InChI Key: WWHLTSPFZOZGIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)OC3=CC=C(C=C3)C(=O)Cl

Description

4-(4-Phenoxyphenoxy)benzoyl chloride is a useful research compound. Its molecular formula is C19H13ClO3 and its molecular weight is 324.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 2.30 (7.52 mmol) g 4-(4-phenoxyphenoxy)benzoic acid, 30 ml of thionyl chloride and 2 drops of N,N-dimethylformamide is refluxed under nitrogen atmosphere for 16 hours. Excess thionyl chloride is distilled to yield an oil, and 200 ml of anhydrous n-hexane is added. The solution is cooled to -15° C., and the resulting precipitate is filtered and dried under nitrogen atmosphere. The precipitate is dissolved in a minimum volume of hot n-hexane, the solution is filtered and the filtrate is cooled to -15° C. to yield 1.82 g (66 percent yield) of 4-(4-phenoxyphenoxy)benzoyl chloride having a melting point of 85° C. to 89° C. by DSC measurement.